Cas no 917471-30-8 ([5-(prop-1-yn-1-yl)pyridin-3-yl]boronic acid)

[5-(prop-1-yn-1-yl)pyridin-3-yl]boronic acid structure
917471-30-8 structure
[5-(prop-1-yn-1-yl)pyridin-3-yl]boronic acid
917471-30-8
C8H8BNO2
160.965621948242
MFCD18258851
786296
354334528

[5-(prop-1-yn-1-yl)pyridin-3-yl]boronic acid Properties

Names and Identifiers

    • (5-(Prop-1-yn-1-yl)pyridin-3-yl)boronic acid
    • 5-(1-Propynyl)pyridine-3-boronic Acid (contains varying amounts of Anhydride)
    • 5-(prop-1-ynyl)pyridin-3-ylboronic acid
    • Boronic acid, B-[5-(1-propyn-1-yl)-3-pyridinyl]-
    • [5-(5-PROP-1-YNYL-3-PYRIDYL)-3-PYRIDYL]BORONIC ACID
    • [5-(Prop-1-ynyl)pyridin-3-yl]boronic acid
    • 3-propnynyl pyridine-5-boronic acid
    • (5-Prop-1-ynylpyridin-3-yl)boronic acid
    • [5-(prop-1-yn-1-yl)pyridin-3-yl]boronic acid
    • QICKHKWSOJEAII-UHFFFAOYSA-N
    • STL556138
    • BBL102338
    • RW2911
    • FCH1179034
    • AK104185
    • 5-(Prop-1-ynyl)pyridine-3-ylboronic acid
    • AX8235724
    • 5-(Prop-1-ynyl)pyridin-3-yl boron
    • B-[5-(1-Propyn-1-yl)-3-pyridinyl]boronic acid (ACI)
    • F13763
    • 917471-30-8
    • AKOS016006158
    • 5-(Prop-1-ynyl)pyridin-3-yl boronic acid
    • 5-(PROP-1-YN-1-YL)PYRIDIN-3-YLBORONIC ACID
    • SY102950
    • MFCD18258851
    • 5-(1-Propynyl)pyridine-3-boronic Acid
    • C8H8BNO2
    • J-516385
    • AMY17900
    • A854119
    • DS-4223
    • FT-0687846
    • SCHEMBL931865
    • P2403
    • (5-(Prop-1-yn-1-yl)pyridin-3-yl)boronicacid
    • CS-0060830
    • DB-368142
    • +Expand
    • MFCD18258851
    • QICKHKWSOJEAII-UHFFFAOYSA-N
    • 1S/C8H8BNO2/c1-2-3-7-4-8(9(11)12)6-10-5-7/h4-6,11-12H,1H3
    • OB(C1C=NC=C(C#CC)C=1)O

Computed Properties

  • 161.06500
  • 2
  • 3
  • 2
  • 161.0648087g/mol
  • 12
  • 206
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 53.4

Experimental Properties

  • -0.86720
  • 53.35000
  • 384.8±52.0°C at 760 mmHg
  • 1.21

[5-(prop-1-yn-1-yl)pyridin-3-yl]boronic acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0037F9-100mg
5-(prop-1-ynyl)pyridin-3-ylboronic acid
 917471-30-8 97%
100mg
 $85.00
A2B Chem LLC
AB48789-100mg
5-(Prop-1-ynyl)pyridin-3-ylboronic acid
 917471-30-8 97%
100mg
 $85.00
Aaron
AR0037NL-100mg
5-(prop-1-ynyl)pyridin-3-ylboronic acid
 917471-30-8 95%
100mg
 $31.00 2024-07-18
abcr
AB463084-1 g
5-(Prop-1-ynyl)pyridin-3-ylboronic acid, 95%; .
 917471-30-8 95%
1g
 €288.70 2023-04-21
Alichem
A029193046-5g
(5-(Prop-1-yn-1-yl)pyridin-3-yl)boronic acid
 917471-30-8 95%
5g
 $660.00 2023-08-31
Ambeed
A113452-100mg
(5-(Prop-1-yn-1-yl)pyridin-3-yl)boronic acid
 917471-30-8 97%
100mg
 $44.0 2024-05-30
Chemenu
CM128396-250mg
(5-(Prop-1-yn-1-yl)pyridin-3-yl)boronic acid
 917471-30-8 97%
250mg
 $58 2021-08-05
Crysdot LLC
CD11016785-5g
(5-(Prop-1-yn-1-yl)pyridin-3-yl)boronic acid
 917471-30-8 95+%
5g
 $594 2024-07-19
eNovation Chemicals LLC
D634815-1g
5-(prop-1-ynyl)pyridin-3-ylboronic acid
 917471-30-8 97%
1g
 $400 2022-09-07
Fluorochem
230429-250mg
5-(Prop-1-yn-1-yl)pyridin-3-yl)boronic acid
 917471-30-8 95%
250mg
 ￡72.00 2022-02-28

[5-(prop-1-yn-1-yl)pyridin-3-yl]boronic acid Synthesis

Synthetic Circuit 1

13361-64-3 13361-64-3
625-92-3 625-92-3
917471-30-8 917471-30-8
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Tetrabutylammonium fluoride ,  Cuprous iodide ,  Tetrakis(triphenylphosphine)palladium Solvents: Toluene ;  rt
1.2 Reagents: Butyllithium ,  Trimethyl-1-propyn-1-ylsilane Solvents: Toluene ,  Tetrahydrofuran ;  -40 °C → -10 °C
1.3 Reagents: Ammonium hydroxide Solvents: Water
Reference
Structure based design of iminohydantoin BACE1 inhibitors: Identification of an orally available, centrally active BACE1 inhibitor
Cumming, Jared N.; Smith, Elizabeth M.; Wang, Lingyan; Misiaszek, Jeffrey; Durkin, James; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(7), 2444-2449

Synthetic Circuit 2

917772-69-1 917772-69-1
917471-30-8 917471-30-8
Reaction Conditions
1.1 Reagents: Butyllithium ,  Triisopropyl borate Solvents: Toluene ,  Tetrahydrofuran ,  Hexane ;  30 min, -40 °C; 1 h, -40 °C → -10 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  -10 °C; 1 h, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ;  pH 7, rt
Reference
Discovery of an Orally Available, Brain Penetrant BACE1 Inhibitor That Affords Robust CNS Aβ Reduction
Stamford, Andrew W.; Scott, Jack D.; Li, Sarah W.; Babu, Suresh; Tadesse, Dawit; et al, ACS Medicinal Chemistry Letters, 2012, 3(11), 897-902

Synthetic Circuit 3

2250215-71-3 2250215-71-3
917471-30-8 917471-30-8
111-42-2 111-42-2
Reaction Conditions
1.1 Solvents: Water
Reference
Process Development of a Suzuki Reaction Used in the Manufacture of Lanabecestat
Ashworth, Ian W. ; Campbell, Andrew D.; Cherryman, Janette H.; Clark, Jemma; Crampton, Alex; et al, Organic Process Research & Development, 2018, 22(12), 1801-1808

[5-(prop-1-yn-1-yl)pyridin-3-yl]boronic acid Raw materials

[5-(prop-1-yn-1-yl)pyridin-3-yl]boronic acid Preparation Products

[5-(prop-1-yn-1-yl)pyridin-3-yl]boronic acid Suppliers

Shanghai chemsoon Biotechnology Co., Ltd
Audited Supplier Audited Supplier
(CAS:917471-30-8)
ZHAO JING LI
17558870519
sales02@chemsoon.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:917471-30-8)
XU NV SHI
15221998634
1986399151@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:917471-30-8)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:917471-30-8)
TANG SI LEI
15026964105
2881489226@qq.com

[5-(prop-1-yn-1-yl)pyridin-3-yl]boronic acid Related Literature

917471-30-8 ([5-(prop-1-yn-1-yl)pyridin-3-yl]boronic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:917471-30-8)[5-(prop-1-yn-1-yl)pyridin-3-yl]boronic acid
A854119
99%
5g
489.0